molecular formula C8H6ClN B1345701 4-Chloro-2-methylbenzonitrile CAS No. 50712-68-0

4-Chloro-2-methylbenzonitrile

Cat. No. B1345701
CAS RN: 50712-68-0
M. Wt: 151.59 g/mol
InChI Key: ZZAJFWXXFZTTLH-UHFFFAOYSA-N
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Description

4-Chloro-2-methylbenzonitrile is a chemical compound with the molecular formula C8H6ClN . It has a molecular weight of 151.59 .


Molecular Structure Analysis

The molecular structure of 4-Chloro-2-methylbenzonitrile consists of a benzene ring with a chlorine atom and a methyl group attached to it, along with a nitrile group .


Physical And Chemical Properties Analysis

4-Chloro-2-methylbenzonitrile has a density of 1.19±0.1 g/cm3, a melting point of 51-55 °C, and a boiling point of 269.7±20.0 °C . It also has a vapor pressure of 0.00716mmHg at 25°C .

Scientific Research Applications

Spectroscopy

4-Chloro-2-methylbenzonitrile has been used in spectroscopic studies. The FT-IR and FT-Raman spectra of this compound have been recorded and analyzed . The vibrational frequencies observed in these spectra have been assigned to different normal modes of the molecule .

Ab-initio Calculations

Ab-initio calculations have been performed on 4-Chloro-2-methylbenzonitrile to determine its geometry and vibrational wavenumbers . These calculations use the Hartree-Fock method and the results are compared with experimental values .

Medicine

Nitrile groups, such as the one in 4-Chloro-2-methylbenzonitrile, are common in nature and are versatile precursors and intermediates for amines, aldehydes, drugs, agrochemicals, electronic materials, and herbicides . Drugs manufactured from nitriles are used for a variety of pathological conditions .

Dye Manufacturing

Dyes containing nitrile groups are common because they have good mechanical properties and thermal stability . 4-Chloro-2-methylbenzonitrile, with its nitrile group, could potentially be used in the manufacture of such dyes .

Solar Technology

Compounds with nitrile groups, like 4-Chloro-2-methylbenzonitrile, produce fruitful outputs in the field of solar technology . This is due to their good mechanical property and thermal stability .

Spacecraft and Marine Engineering

The derivatives of nitriles find application in spacecrafts and marine engineering . This is because nitriles have a peak temperature of 350 °C at the end of their life period .

Electronic and Integrated Circuit Package Systems

Nitrile derivatives, including 4-Chloro-2-methylbenzonitrile, are used in electronic and integrated circuit package systems . This is due to their high peak temperature and thermal stability .

properties

IUPAC Name

4-chloro-2-methylbenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6ClN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZAJFWXXFZTTLH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)Cl)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6ClN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30198767
Record name 4-Chloro-2-methylbenzonitrile
Source EPA DSSTox
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

151.59 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-2-methylbenzonitrile

CAS RN

50712-68-0
Record name 4-Chloro-2-methylbenzonitrile
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Record name 4-Chloro-2-methylbenzonitrile
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Record name 4-Chloro-2-methylbenzonitrile
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Record name 4-chloro-2-methylbenzonitrile
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Synthesis routes and methods

Procedure details

Toluene (30 mL) and ice was added to the above copper cyanide solution and then the reaction mixture was stirred vigorously. The above diazonium salt solution was then slowly added to the reaction mixture. After the addition was complete, the reaction mixture was stirred at 0° C. for 30 minutes. The reaction mixture was then allowed to warm to room temperature (25° C.), and then stirred for another hour. The reaction mixture was then heated to 50° C. for 2 hours without stirring. The toluene phase and precipitate were then separated from the aqueous phase. To the toluene phase was added 10 mL concentrated HCl, 40 mL hot H2O, and FeCl3.6H2O (32 g, 0.118 mol) and this reaction mixture was then stirred overnight. The reaction mixture was then added to 200 mL H2O. The organic phase was then extracted with toluene, dried and evaporated under reduced pressure to produce 4-chloro-2-methylbenzonitrile as a dark brown oil.
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Three
[Compound]
Name
FeCl3.6H2O
Quantity
32 g
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of 4-Chloro-2-methylbenzonitrile in the research presented?

A1: 4-Chloro-2-methylbenzonitrile serves as a crucial starting material in the chemical synthesis of 7α-Hydroxyriboflavin. The researchers used this compound to create a synthetic pathway that led to the production of 7α-Hydroxyriboflavin, ultimately enabling the identification of a naturally occurring compound called Nekoflavin. [, ]

Q2: Can you elaborate on the synthetic pathway involving 4-Chloro-2-methylbenzonitrile for producing 7α-Hydroxyriboflavin?

A2: While the research papers do not provide a detailed step-by-step procedure, they mention that the synthesis proceeds through two key intermediates: 7-cyano-7-demethylriboflavin and 7α-aminoriboflavin. [, ] This suggests that 4-Chloro-2-methylbenzonitrile is likely involved in building the core structure of the riboflavin molecule, with subsequent steps leading to the introduction of the cyano and amino groups at the 7th position and finally, the formation of 7α-Hydroxyriboflavin.

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